Cas no 89079-61-8 (5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl-)

5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl- structure
89079-61-8 structure
Product Name:5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl-
CAS No:89079-61-8
MF:C12H9N3S
MW:227.284960508347
CID:613210
PubChem ID:13114187
Update Time:2025-04-19

5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile, 2-(methylthio)-4-phenyl-
    • 2-methylsulfanyl-4-phenylpyrimidine-5-carbonitrile
    • 89079-61-8
    • SCHEMBL9438517
    • DTXSID70518925
    • 2-(Methylsulfanyl)-4-phenylpyrimidine-5-carbonitrile
    • 2-(Methylthio)-4-phenylpyrimidine-5-carbonitrile
    • phenyl-2-(methylthio)-pyrimidine-5-carbonitrile
    • Inchi: 1S/C12H9N3S/c1-16-12-14-8-10(7-13)11(15-12)9-5-3-2-4-6-9/h2-6,8H,1H3
    • InChI Key: KGHUHRQINPEYLE-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C(C#N)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 227.05171847g/mol
  • Monoisotopic Mass: 227.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.9Ų
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